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Compound of Interest

Compound Name: 7-Nitro-1,2,3,4-tetrahydroquinoline

Cat. No.: B1295683 Get Quote

A Comprehensive Technical Guide to 7-Nitro-
1,2,3,4-tetrahydroquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 7-
Nitro-1,2,3,4-tetrahydroquinoline, a key intermediate in pharmaceutical research. The

information is compiled from various scientific sources to support research and development

activities.

Physical Properties
7-Nitro-1,2,3,4-tetrahydroquinoline is a solid crystalline substance at room temperature.[1] Its

key physical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₉H₁₀N₂O₂ [1][2][3][4]

Molecular Weight 178.19 g/mol [1][2][3][4]

Appearance
Pale yellow to off-white or

orange crystalline powder.[1]
[1]

Melting Point 60.0 to 65.0 °C

Solubility Sparingly soluble in water.[1] [1]

CAS Number 30450-62-5 [1][2][3][4][5]

Chemical Properties
The chemical behavior of 7-Nitro-1,2,3,4-tetrahydroquinoline is primarily defined by its

molecular structure, which consists of a tetrahydroquinoline core with a nitro group at the 7-

position.[1]

Structure and Reactivity: The presence of the nitro group, a strong electron-withdrawing

group, on the aromatic ring influences the electron density and reactivity of the molecule.

The tetrahydroquinoline scaffold itself is a prevalent core structure in many biologically active

compounds and natural products.[6] This compound serves as a valuable intermediate in the

synthesis of more complex bioactive molecules, including potential antipsychotic and

antihypertensive agents.[1] It can be used to prepare 7-Aminoquinoline and 7-Nitroquinoline.

[3][5]

Stability and Storage: It should be stored at ambient temperatures in a cool, dark place,

away from incompatible materials such as oxidizing agents.[7]

Spectral Data
While specific spectral data such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry are

mentioned to be available in various chemical databases, the detailed spectra are not provided

in the publicly available search results. Researchers are advised to consult dedicated spectral

databases or perform their own analyses for detailed characterization. ChemicalBook is a

potential source for such spectral data.[8]
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Experimental Protocols
Synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline

A common and documented method for the synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline
is through the nitration of 1,2,3,4-tetrahydroquinoline.[1][3][5]

Materials:

1,2,3,4-tetrahydroquinoline

Concentrated sulfuric acid

Nitric acid (99.5%)

Ice

Sodium carbonate

Dichloromethane

Magnesium sulfate

Procedure:

Cool 30.00 mL of concentrated sulfuric acid to -10°C in an ice/salt bath.

Simultaneously add 10.60 g (75.60 mmol) of 1,2,3,4-tetrahydroquinoline and a solution of

4.80 g (75.60 mmol) of nitric acid in 15.00 mL of sulfuric acid over a period of 1 hour. It is

crucial to maintain the reaction temperature below 10°C during the addition.[3][5]

Stir the reaction mixture for 2.5 hours at -5°C.[3][5]

Pour the mixture over ice and neutralize it with sodium carbonate until a pH of 8-9 is

reached.[3][5]

Filter the resulting solid and wash it with water.

Dissolve the solid in dichloromethane.
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Wash the organic phase with water, dry it over magnesium sulfate, and evaporate the

solvent to yield 7-Nitro-1,2,3,4-tetrahydroquinoline.[3][5]

This protocol typically yields the product as a viscous brown oil with a purity of around 84-85%.

[3][5]

Safety and Handling
7-Nitro-1,2,3,4-tetrahydroquinoline is associated with several hazards and requires careful

handling in a laboratory setting.
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Hazard Category Hazard Statement
Precautionary
Statement

Source(s)

Skin Irritation
H315: Causes skin

irritation

P280: Wear protective

gloves/protective

clothing. P302 +

P352: IF ON SKIN:

Wash with plenty of

soap and water. P332

+ P313: If skin

irritation occurs: Get

medical

advice/attention.

[7][9]

Eye Irritation
H319: Causes serious

eye irritation

P280: Wear eye

protection/face

protection. P305 +

P351 + P338: IF IN

EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337 + P313:

If eye irritation

persists: Get medical

advice/attention.

[7][9]

Respiratory Irritation H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P304 +

P340: IF INHALED:

Remove person to

fresh air and keep

comfortable for

breathing. P312: Call

a POISON CENTER

[9]
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or doctor if you feel

unwell.

Acute Oral Toxicity
H301: Toxic if

swallowed

P301 + P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor.

Personal protective equipment, including gloves, goggles, and appropriate respiratory

protection, should be used when handling this compound.[9] Work should be conducted in a

well-ventilated area.[9]

Visualizations
The following diagrams illustrate the synthesis workflow and the role of 7-Nitro-1,2,3,4-
tetrahydroquinoline as a chemical intermediate.
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Caption: Workflow for the synthesis of 7-Nitro-1,2,3,4-tetrahydroquinoline.
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Caption: Role as an intermediate in the synthesis of bioactive compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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